Cas no 2229548-36-9 (1-benzyl-3-(but-3-yn-2-yl)piperidine)

• Product Name: 1-benzyl-3-(but-3-yn-2-yl)piperidine
• CAS No: 2229548-36-9
• MF: C₁₆H₂₁N
• MW: 227.34464430809
• CID: 6494229
• PubChem ID: 165757650
• Update Time: 2025-05-20

1-benzyl-3-(but-3-yn-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(but-3-yn-2-yl)piperidine
• EN300-1864645
• 2229548-36-9

• Inchi： 1S/C16H21N/c1-3-14(2)16-10-7-11-17(13-16)12-15-8-5-4-6-9-15/h1,4-6,8-9,14,16H,7,10-13H2,2H3
• InChI Key： NMAIKBAPSPJDJS-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC(C(C#C)C)C1

Computed Properties

• Exact Mass: 227.167399674g/mol
• Monoisotopic Mass: 227.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-benzyl-3-(but-3-yn-2-yl)piperidine

1-Benzyl-3-(but-3-yn-2-yl)piperidine (CAS No. 2229548-36-9): A Comprehensive Overview

1-Benzyl-3-(but-3-yn-2-yl)piperidine (CAS No. 2229548-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique structural features, including a benzyl group and a but-3-yn-2-yl substituent, which contribute to its potential applications in drug discovery and material science. The compound's molecular formula and structural complexity make it a subject of interest for researchers exploring novel bioactive molecules.

The 1-benzyl-3-(but-3-yn-2-yl)piperidine structure combines aromatic and alkyne functionalities, offering versatile reactivity for further chemical modifications. Its piperidine core is a common motif in medicinal chemistry, often associated with neurological and pharmacological activity. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) targeting compounds, given the prevalence of similar structures in FDA-approved drugs.

Current trends in drug discovery research highlight the importance of compounds like 1-benzyl-3-(but-3-yn-2-yl)piperidine for developing new therapeutic agents. The pharmaceutical industry's focus on neurodegenerative disease treatments and pain management solutions has increased demand for innovative piperidine derivatives. This compound's structural features suggest potential applications in addressing conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain syndromes.

From a synthetic chemistry perspective, CAS 2229548-36-9 represents an interesting challenge for organic synthesis optimization. The presence of both aromatic and alkyne groups allows for diverse click chemistry applications, making it valuable for bioconjugation and material science research. Recent publications have explored its use in developing fluorescent probes and molecular imaging agents, capitalizing on the alkyne group's reactivity in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.

The pharmacological properties of 1-benzyl-3-(but-3-yn-2-yl)piperidine are currently under investigation in academic and industrial laboratories worldwide. Preliminary studies suggest that modifications to its structure could yield compounds with improved blood-brain barrier permeability and target selectivity. These characteristics are particularly valuable in the development of next-generation neuromodulators and psychoactive pharmaceuticals with fewer side effects.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to produce 1-benzyl-3-(but-3-yn-2-yl)piperidine. The compound's potential as a versatile intermediate in multi-step syntheses has prompted investigations into catalytic methods that reduce waste and energy consumption. This aligns with the pharmaceutical industry's growing commitment to environmentally friendly synthesis practices.

The commercial availability of 1-benzyl-3-(but-3-yn-2-yl)piperidine (2229548-36-9) has expanded in recent years, reflecting its increasing importance in research applications. Suppliers typically offer the compound in various purity grades, with analytical characterization data including NMR spectra and HPLC chromatograms to ensure quality. Current market analysis indicates steady growth in demand for such specialized pharmaceutical intermediates, particularly from contract research organizations and academic institutions.

Future research directions for 1-benzyl-3-(but-3-yn-2-yl)piperidine derivatives may include exploration of their biological activity profiles and potential as drug candidates. The compound's structural flexibility allows for numerous modifications that could lead to discoveries in various therapeutic areas. Additionally, its application in chemical biology as a tool compound for studying biological systems continues to be an active area of investigation.

From a regulatory perspective, CAS 2229548-36-9 is currently not classified as a controlled substance in major pharmaceutical markets. However, researchers working with this compound should adhere to standard laboratory safety protocols and chemical handling guidelines. Proper documentation and material safety data should be maintained for all research activities involving this substance.

The scientific community continues to explore the full potential of 1-benzyl-3-(but-3-yn-2-yl)piperidine, with recent publications highlighting its utility in various research contexts. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound and its derivatives are likely to play an increasingly important role in medicinal chemistry and drug development pipelines worldwide.